Cas no 1806788-38-4 (Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate
• CAS No: 1806788-38-4
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4855084
• Update Time: 2025-05-19

Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate

• Inchi： 1S/C8H7F3N2O2/c1-15-8(14)5-4(9)2-3(6(10)11)7(12)13-5/h2,6H,1H3,(H2,12,13)
• InChI Key： XYGYSXMROQKDIY-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)N=C(C(C(F)F)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate

Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate (CAS No. 1806788-38-4): A Comprehensive Overview

Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate, identified by its CAS number 1806788-38-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate incorporates several key functional groups, including an amino group at the 2-position, a difluoromethyl group at the 3-position, a fluorine atom at the 5-position, and a carboxylate ester at the 6-position. These structural features contribute to its unique chemical properties and biological interactions, making it a valuable scaffold for drug discovery and development.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The presence of multiple fluorine atoms in Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate not only enhances its lipophilicity but also modulates its electronic properties, thereby influencing its interactions with biological targets. This has led to extensive research into its potential applications in the development of novel therapeutic agents.

One of the most compelling aspects of Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate is its role as a key intermediate in the synthesis of various bioactive molecules. Researchers have leveraged its structural framework to develop compounds with significant pharmacological properties. For instance, derivatives of this compound have shown promise in the treatment of infectious diseases, cancer, and inflammatory disorders. The amino and carboxylate groups provide versatile sites for further functionalization, enabling the creation of highly specific and potent drug candidates.

The difluoromethyl group is particularly noteworthy as it is known to enhance the binding affinity of small molecules to their biological targets. This feature has been exploited in the design of inhibitors targeting enzymes such as kinases and proteases, which are crucial in numerous disease pathways. Additionally, the fluorine atoms contribute to metabolic stability by resisting hydrolysis and oxidation, ensuring that the drug remains active in vivo for longer periods.

Recent studies have highlighted the potential of Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate in the development of antiviral agents. The compound’s ability to interact with viral enzymes and proteins has been explored in vitro, demonstrating its efficacy against various viral strains. This research underscores the importance of fluorinated pyridines in antiviral drug design and opens up new avenues for further investigation.

In addition to its therapeutic applications, Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate has also been investigated for its role in agricultural chemistry. Fluorinated compounds are known to exhibit enhanced pest resistance and improved crop yield, making them valuable in developing next-generation agrochemicals. The structural versatility of this compound allows for modifications that can tailor its properties for specific agricultural needs.

The synthesis of Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.

The safety profile of Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have assessed its toxicity, pharmacokinetics, and potential side effects to ensure that it meets safety standards for further clinical development. The compound’s favorable safety profile makes it an attractive candidate for future therapeutic applications.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate (CAS No. 1806788-38-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern drug discovery efforts.